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Compound of Interest

Compound Name: Isooctyl hydrogen 2-butenedioate

CAS No.: 93858-88-9

Cat. No.: B12658977

Get Quote

Executive Summary
Isooctyl hydrogen 2-butenedioate is a highly reactive, bifunctional monoester characterized

by a polymerizable carbon-carbon double bond and a free carboxylic acid group. While the

IUPAC nomenclature encompasses both the (2Z)-isomer (maleate) and the (2E)-isomer

(fumarate), the chemical industry predominantly utilizes the cis-isomer, commonly known as

isooctyl hydrogen maleate[1]. This whitepaper provides an in-depth technical analysis of its

physicochemical properties, causality-driven synthesis methodologies, and its critical role as an

intermediate in the formulation of organotin heat stabilizers for polyvinyl chloride (PVC)

matrices.

Structural Isomerism and Chemical Identity
The core reactivity of isooctyl hydrogen 2-butenedioate is dictated by its stereochemistry.

The compound exists in two distinct geometric isomers:
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(2Z)-Isomer (Isooctyl hydrogen maleate): CAS 30137-97-4[1]. The cis-configuration forces

the carboxylate and ester groups into spatial proximity. This steric crowding prevents dense

crystal packing, rendering the compound a liquid at room temperature[2]. The proximity of

the functional groups also facilitates chelation with transition metals.

(2E)-Isomer (Isooctyl hydrogen fumarate): CAS 93858-88-9[3]. The trans-configuration

relieves steric strain, resulting in a more linear, thermodynamically stable molecule.

In industrial applications, the (2Z)-isomer is preferred for its superior solubility and reactivity in

coordination chemistry, particularly in the synthesis of tin-based stabilizers.

Physicochemical Profiling
The physical properties of the (2Z)-isomer are critical for determining its behavior in solvent-

free synthesis and polymer blending. The quantitative data is summarized below:

Property Value

IUPAC Name
(2Z)-4-(6-methylheptoxy)-4-oxobut-2-enoic

acid[1]

CAS Registry Number
30137-97-4 (Z-isomer)[1] / 93858-88-9 (E-

isomer)[3]

Molecular Formula C₁₂H₂₀O₄[2]

Molecular Weight 228.28 g/mol [2]

Density (at 20°C) 1.043 g/cm³[2]

Boiling Point 342°C at 760 mmHg[2]

Flash Point 122.9°C[2]

Refractive Index 1.469[2]

Vapor Pressure 1.4 × 10⁻⁵ mmHg at 25°C[2]

Causality-Driven Synthesis Methodology

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.pschemicals.com/?p=product&CAS_nr=30137-97-4&id=621951
https://www.chemnet.com/cas/en/30137-97-4/isooctyl-hydrogen-maleate.html
https://pinpools.com/cn/marketplace?page=2266
https://www.pschemicals.com/?p=product&CAS_nr=30137-97-4&id=621951
https://www.pschemicals.com/?p=product&CAS_nr=30137-97-4&id=621951
https://pinpools.com/cn/marketplace?page=2266
https://www.chemnet.com/cas/en/30137-97-4/isooctyl-hydrogen-maleate.html
https://www.chemnet.com/cas/en/30137-97-4/isooctyl-hydrogen-maleate.html
https://www.chemnet.com/cas/en/30137-97-4/isooctyl-hydrogen-maleate.html
https://www.chemnet.com/cas/en/30137-97-4/isooctyl-hydrogen-maleate.html
https://www.chemnet.com/cas/en/30137-97-4/isooctyl-hydrogen-maleate.html
https://www.chemnet.com/cas/en/30137-97-4/isooctyl-hydrogen-maleate.html
https://www.chemnet.com/cas/en/30137-97-4/isooctyl-hydrogen-maleate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12658977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of isooctyl hydrogen maleate relies on the ring-opening esterification of maleic

anhydride. As a Senior Application Scientist, it is critical to understand that this is an atom-

economical reaction that does not produce water, unlike the subsequent diesterification step.

Protocol 1: High-Yield Synthesis of Isooctyl Hydrogen
Maleate
Objective: Achieve >99% conversion to the monoester while preventing thermal isomerization

to the fumarate and avoiding diesterification.

Reagent Preparation: Charge a nitrogen-purged, jacketed glass reactor with 1.0 molar

equivalent of Maleic Anhydride.

Melting Phase: Heat the reactor to 55°C to melt the maleic anhydride (m.p. 52°C). Causality:

Using molten anhydride rather than a solvent ensures a high-concentration environment,

accelerating the nucleophilic attack by the alcohol.

Controlled Nucleophilic Attack: Slowly add 1.05 molar equivalents of Isooctyl Alcohol under

continuous mechanical stirring (300 rpm).

Exothermic Control: The ring-opening is highly exothermic. Modulate the cooling jacket to

maintain the reaction mass strictly between 65°C and 75°C. Causality: Exceeding 80°C

provides the activation energy required for the cis-to-trans isomerization (yielding the

unreactive fumarate) and initiates condensation diesterification, which generates water and

reduces the yield of the target monoester.

Self-Validating System (Acid Value Titration): The reaction progress is physically validated by

monitoring the Acid Value (AV). The theoretical AV for pure isooctyl hydrogen maleate is

approximately 245 mg KOH/g. Draw aliquots every 30 minutes. The reaction is complete

when the AV plateaus between 245–250 mg KOH/g. If the AV drops below 240,

diesterification has begun.

Purification: Apply a vacuum (50 mmHg) at 70°C for 1 hour to strip off the unreacted 0.05

equivalents of isooctyl alcohol.

Application: Organotin PVC Heat Stabilizers
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Isooctyl hydrogen maleate is a foundational precursor for synthesizing organotin stabilizers,

such as dibutyltin mono(isooctyl) maleate. During the thermal processing of PVC (extrusion or

molding at >180°C), the polymer undergoes dehydrochlorination, releasing hydrogen chloride

(HCl) which acts as an autocatalyst for further degradation. The organotin maleate complex

acts as an HCl scavenger and replaces labile allylic chlorine atoms on the PVC backbone with

stable maleate ester ligands.

Protocol 2: Synthesis of Organotin Maleate Complex
Reaction Setup: Suspend 1.0 mole of Dibutyltin Oxide (DBTO) in toluene within a reactor

equipped with a Dean-Stark trap.

Ligand Addition: Add 2.0 moles of Isooctyl hydrogen maleate.

Azeotropic Condensation: Heat the mixture to reflux (~110°C). Causality: The free carboxylic

acid of the monoester coordinates with the tin center, releasing water. Toluene acts as an

azeotropic agent to continuously remove this water, driving the equilibrium toward the

organotin complex.

Self-Validating System: The reaction generates exactly 1 mole of water per mole of DBTO.

The physical cessation of water collection in the Dean-Stark trap definitively validates 100%

reaction completion.
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Figure 1: Synthesis pathway of isooctyl hydrogen 2-butenedioate and its role in PVC

stabilization.

Toxicological and Environmental Profile
When handling isooctyl hydrogen maleate, strict adherence to E-E-A-T (Experience, Expertise,

Authoritativeness, and Trustworthiness) safety standards is required.

Dermal and Ocular Toxicity: Because it is a monoester, the compound retains a strongly

acidic free carboxyl group, making it significantly less hydrophobic than its diester
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counterparts[4]. Consequently, it is classified as corrosive to the skin and capable of causing

serious eye damage[4].

Sensitization Potential: The compound is a potent skin sensitizer. Data from Local Lymph

Node Assays (LLNA) for structurally analogous medium-chain maleate monoesters

demonstrate an EC3 value of <1%, indicating strong sensitization potential upon repeated

dermal exposure[4].

Biodegradation Kinetics: The stereochemistry of the 2-butenedioate backbone directly

influences its environmental persistence. Research indicates that the cis-orientation

(maleate) creates a stable molecular geometry that is highly resistant to enzymatic

hydrolysis due to steric hindrance[5]. In contrast, the trans-orientation (fumarate) degrades

significantly faster in environmental models[5]. Therefore, industrial effluent containing the

maleate isomer requires aggressive chemical oxidation rather than relying solely on

biological wastewater treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrogen-2-butenedioate-structural-dynamics-synthesis-and-applications-in-polymer-
stabilization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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